Cas no 1361586-46-0 (2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine)

• Product Name: 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine
• CAS No: 1361586-46-0
• MF: C₁₇H₆Cl₆IN
• MW: 563.858710765839
• CID: 4968536
• Update Time: 2025-05-20

2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine

• Inchi： 1S/C17H6Cl6IN/c18-10-1-7(2-11(19)15(10)22)9-5-14(24)17(25-6-9)8-3-12(20)16(23)13(21)4-8/h1-6H
• InChI Key： WJIQPPSQJDCRLM-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine

2,5-Bis(3,4,5-Trichlorophenyl)-3-Iodopyridine: A Comprehensive Overview

The compound 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine, also known by its CAS No. 1361586-46-0, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a pyridine ring substituted with two trichlorophenyl groups at positions 2 and 5, and an iodine atom at position 3. The combination of these substituents imparts distinctive chemical properties that make this compound valuable for research and development in fields such as pharmacology, materials science, and analytical chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine. Researchers have explored various routes to optimize the synthesis process, including the use of transition metal catalysts and novel coupling reactions. These innovations have not only improved the yield but also reduced the environmental footprint of the production process. The compound's synthesis involves multiple steps, including chlorination of aromatic rings, iodination of pyridine derivatives, and subsequent coupling reactions to achieve the desired substitution pattern.

The structural uniqueness of 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine contributes to its exceptional chemical stability and reactivity. The trichlorophenyl groups are known for their electron-withdrawing effects, which enhance the electrophilic character of the pyridine ring. This property makes the compound a promising candidate for applications in organocatalysis and as a building block in medicinal chemistry. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas.

In terms of physical properties, 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate but can be tailored through modifications to the substituents. The compound's spectral data (UV-Vis, IR) provide insights into its electronic transitions and functional group composition. These properties are crucial for its characterization and quality control in industrial settings.

The application of 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine extends beyond traditional chemical synthesis. Recent research has highlighted its role in advanced materials science as a precursor for designing functional polymers and hybrid materials. Its ability to undergo controlled polymerization under specific conditions makes it a valuable asset in developing high-performance materials for electronic devices and sensors.

In conclusion, 2,5-Bis(3,4,5-trichlorophenyl)-3-iodopyridine stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions. As scientific understanding deepens and synthetic techniques evolve, CAS No. 1361586-46-0 will undoubtedly play an increasingly important role in advancing modern science and technology.